Cas no 37924-13-3 (Perfluidone)

• Product Name: Perfluidone
• CAS No: 37924-13-3
• MF: C₁₄H₁₂F₃NO₄S₂
• MW: 379.374591827393
• CID: 312965
• PubChem ID: 37869
• Update Time: 2025-10-11

Perfluidone Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,1,1,1-trifluoro-N-[2-methyl-4-(phenylsulfonyl)phenyl]-
• N-[4-(benzenesulfonyl)-2-methylphenyl]-1,1,1-trifluoromethanesulfonamide
• 1,1,1-trifluoro-2’-methyl-4’-(phenylsulfonyl)methanesulfonanilide
• 1,1,1-trifluoro-N-(4-phenylsulfonyl-o-tolyl)methanesulfonamide
• 2-Methyl-4-phenylsulfonyl-trifluormethansulfonanilid
• 2-methyl-4-phenylsulfonyltrifluoromethanesulfonanilide
• Caswell No. 903D
• Destun
• EINECS 253-718-3
• flamprop-M-methyl
• MBR 8251
• PERFLUIDONE
• SB 1528
• UNII-7X0F4LZ22B
• Methyl-N-benzoyl-N-(3-chloro-4-fluorophenyl)alaninate, (R)-
• Perfluidone [ANSI:BSI:ISO]
• NS00022123
• C19054
• EPA Pesticide Chemical Code 108001
• Methanesulfonamide, 1,1,1-trifluoro-N-(2-methyl-4-(phenylsulfonyl)phenyl)-
• 1,1,1-Trifluoro-N-(2-methyl-4-(phenylsulfonyl)phenyl)methanesulfonamide
• AKOS040753463
• WL 43423
• PERFLUIDONE [ISO]
• 1,1,1-Trifluoro-N-(4-phenylsulphonyl-o-tolyl)methanesulphonamide
• (R)-Methyl-N-benzoyl-N-(3-chloro-4-fluorophenyl)alaninate
• 7X0F4LZ22B
• 2-Methyl-4-(phenylsulfonyl)trifluoromethanesulfonanilide
• PERFLUIDONE [MI]
• 37924-13-3
• MBR-8251
• BRN 2180629
• perf luidone
• SCHEMBL54171
• Q22808510
• Trifluoro-N-[2-methyl-4-(phenylsulfonyl)phenyl]methanesulfonamide #
• SB-1528
• Methanesulfonamide, N-(4-phenylsulfonyl-o-tolyl)-1,1,1-trifluoro-
• DESTUN (3M)
• CHEBI:82181
• Methanesulfonamide, 1,1,1-trifluoro-N-[2-methyl-4-(phenylsulfonyl)phenyl]-
• N-(4-Phenylsulfonyl-o-tolyl)-1,1,1-trifluoromethanesulfonamide
• 1,1,1-Trifluoro-2'-methyl-4'-(phenylsulphonyl)methanesulphonanilide
• DTXSID3042267
• 1,1,1-Trifluoro-2'-methyl-4'-(phenylsulfonyl)methanesulfonanilide
• 1,1,1-Trifluoro-4'-(phenylsulfonyl)methanesulfono-o-toluidide
• Perfluidone

• Inchi： 1S/C14H12F3NO4S2/c1-10-9-12(23(19,20)11-5-3-2-4-6-11)7-8-13(10)18-24(21,22)14(15,16)17/h2-9,18H,1H3
• InChI Key： WHTBVLXUSXVMEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=C(C)C=1)NS(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 379.01600
• Monoisotopic Mass: 379.01598470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.4504 (estimate)
• Melting Point: 142-144°
• PSA: 97.07000
• LogP: 5.32390
• pka: 2.5(at 25℃)

Perfluidone Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Perfluidone

Recent Advances in Perfluidone (37924-13-3) Research: A Comprehensive Review

Perfluidone (CAS: 37924-13-3) is a selective herbicide belonging to the sulfonylurea class, widely used in agricultural applications for weed control. Recent studies have focused on its chemical properties, environmental impact, and potential applications in biomedical research. This review synthesizes the latest findings to provide a comprehensive update on Perfluidone-related research.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation pathways of Perfluidone in soil and water systems. The research team employed advanced chromatographic techniques (LC-MS/MS) to identify key metabolites, revealing a half-life of 15-30 days under aerobic conditions. Notably, the study highlighted the formation of a stable intermediate (37924-13-3-M1) that warrants further toxicological evaluation.

In the biomedical field, researchers have explored Perfluidone's potential as a lead compound for drug development. A groundbreaking 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated that structural analogs of Perfluidone exhibit inhibitory activity against carbonic anhydrase IX, a promising target for cancer therapy. The team synthesized 15 derivatives, with compound PF-7 showing 82% inhibition at 10 μM concentration.

Environmental monitoring studies have raised concerns about Perfluidone's ecotoxicological effects. A multinational collaboration reported in Environmental Science & Technology (2024) documented bioaccumulation factors of 120-150 in aquatic organisms, particularly in benthic species. These findings emphasize the need for improved wastewater treatment technologies to remove Perfluidone residues effectively.

From a regulatory perspective, the European Chemicals Agency (ECHA) recently updated its assessment of Perfluidone, classifying it as "toxic to aquatic life with long-lasting effects." This re-evaluation was based on new ecotoxicity data showing significant impacts on Daphnia magna reproduction at concentrations as low as 0.5 μg/L.

Future research directions include the development of more environmentally friendly formulations and the exploration of Perfluidone's mechanism of action at the molecular level. Several research groups are currently investigating its potential as a chemical probe for studying plant hormone signaling pathways, which could lead to novel applications in agricultural biotechnology.